Cas no 178034-07-6 ((5S)-5-methyl-3-[(2R,12S,15R)-2,12,15-trihydroxy-15-{(5R)-5-[(1S)-1-hydroxytridecyl]tetrahydrofuran-2-yl}pentadecyl]furan-2(5H)-one)

• Product Name: (5S)-5-methyl-3-[(2R,12S,15R)-2,12,15-trihydroxy-15-{(5R)-5-[(1S)-1-hydroxytridecyl]tetrahydrofuran-2-yl}pentadecyl]furan-2(5H)-one
• CAS No: 178034-07-6
• MF: C₃₇H₆₈O₇
• MW: 624.931632995605
• CID: 1371788
• PubChem ID: 177326
• Update Time: 2025-04-20

(5S)-5-methyl-3-[(2R,12S,15R)-2,12,15-trihydroxy-15-{(5R)-5-[(1S)-1-hydroxytridecyl]tetrahydrofuran-2-yl}pentadecyl]furan-2(5H)-one Chemical and Physical Properties

Names and Identifiers

• (5S)-5-methyl-3-[(2R,12S,15R)-2,12,15-trihydroxy-15-{(5R)-5-[(1S)-1-hydroxytridecyl]tetrahydrofuran-2-yl}pentadecyl]furan-2(5H)-one
• 2(5H)-Furanone, 5-methyl-3-((2R,12S,15R)-2,12,15-trihydroxy-15-((2R,5R)-tetrahydro-5-((1S)-1-hydroxytridecyl)-2-furanyl)pentadecyl)-, (5S)-
• 178034-07-6
• 2(5H)-Furanone, 5-methyl-3-(2,12,15-trihydroxy-15-(tetrahydro-5-(1-hydroxytridecyl)-2-furanyl)pentadecyl)-, (2R-(2alpha(1(S*),2R*,12S*,15R*),5beta(S*)))-
• (2S)-2-methyl-4-[(2R,12S,15R)-2,12,15-trihydroxy-15-[(5R)-5-[(1S)-1-hydroxytridecyl]oxolan-2-yl]pentadecyl]-2H-furan-5-one
• Rollinecin B

• Inchi： 1S/C37H68O7/c1-3-4-5-6-7-8-9-13-16-19-22-33(40)35-25-26-36(44-35)34(41)24-23-31(38)20-17-14-11-10-12-15-18-21-32(39)28-30-27-29(2)43-37(30)42/h27,29,31-36,38-41H,3-26,28H2,1-2H3/t29-,31-,32+,33-,34+,35+,36?/m0/s1
• InChI Key： XNZJLZFJXAKNCP-XIDQSENKSA-N
• SMILES： O1[C@@H]([C@H](CCCCCCCCCCCC)O)CCC1[C@@H](CC[C@H](CCCCCCCCC[C@H](CC1C(=O)O[C@@H](C)C=1)O)O)O

Computed Properties

• Exact Mass: 624.49674
• Monoisotopic Mass: 624.49650450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 44
• Rotatable Bond Count: 28
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.9
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Annonaceous acetogenins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols Annonaceous acetogenins